Alstonine

• IUPAC Name: methyl (15S,16S,20S)-16-methyl-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-1,3,5,7,9,11,18-heptaene-19-carboxylate
• InChI: InChI=1S/C21H20N2O3/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2/h3-8,11-12,15-16H,9-10H2,1-2H3/t12-,15-,16-/m0/s1
• InChI Key: WYTGDNHDOZPMIW-RCBQFDQVSA-N
• Canonical SMILES: CC1C2CN3C=CC4=C5C=CC=CC5=NC4=C3CC2C(=CO1)C(=O)OC
• Isomeric SMILES: C[C@H]1[C@@H]2CN3C=CC4=C5C=CC=CC5=NC4=C3C[C@@H]2C(=CO1)C(=O)OC
• Molecular Formula: C21H20N2O3
• DSSTOX Substance ID: DTXSID201115727
• Molecular Weight: 348.4 g/mol
• CAS RN: 642-18-2

Description

Alstonine is an indoloquinolizidine alkaloid and a putative antipsychotic constituent of various plant species including Alstonia boonei, Catharanthus roseus, Picralima nitida, Rauwolfia caffra, and Rauwolfia vomitoria. It has shown positive effects in preclinical studies, attenuating MK-801-induced hyperlocomotion, working memory deficit, and social withdrawal.

Synthesis Analysis

This compound has been produced in genetically engineered yeast cells. The biosynthesis of this compound in yeast involves the use of enzymes to carry out a chemical process called halogenation. Another study demonstrated the production of this compound in a heterologous host, Nicotiana benthamiana, along with an unnatural starting substrate to produce the corresponding new-to-nature alkaloid product.

Molecular Structure Analysis

This compound has a molecular formula of C21H21N2O3 and a molecular weight of 349.4. It is an indole alkaloid.

Chemical Reactions Analysis

The production of this compound in yeast involves the use of enzymes to carry out a chemical process called halogenation. In addition to producing this compound, the researchers have further developed the method to make 19 new derived variants of the two substances through halogenation.

Physical And Chemical Properties Analysis

This compound is a yellow solid. It has a molecular formula of C21H21N2O3 and a molecular weight of 349.4.

Scientific Research Applications

Antipsychotic Effects

• Alstonine, a major component of plant-based remedies used in Nigeria, displays a profile similar to the antipsychotic clozapine. It does not bind to D2 dopamine receptors and regulates dopamine uptake, showing potential as an innovative antipsychotic medication (Linck et al., 2015).
• Further research highlights this compound's antipsychotic-like effects through the modulation of 5-HT2A/C receptors, indicating its potential for treating cognitive deficits and other schizophrenia symptoms (Linck et al., 2012).
• This compound is suggested to increase serotonergic transmission and dopamine catabolism in the brain, and preliminary data indicate it does not induce common antipsychotic side effects like weight gain or changes in prolactin levels (Linck et al., 2011).

Anxiolytic Properties

• Studies have shown that this compound exhibits anxiolytic properties in mice models. The involvement of serotonin 5-HT2 receptors and NMDA receptors in its mechanism of action has been suggested (Costa-Campos et al., 2004).

Anti-Cancer Potential

• This compound and other phytochemicals from Alstonia species have been reported to possess antineoplastic effects. These compounds are observed to have radiomodulatory, chemomodulatory, chemopreventive, antioxidant, anti-inflammatory, antimutagenic, and immunomodulatory activities, which are beneficial in cancer treatment and prevention (Baliga, 2010).

Potential in Osteosarcoma Treatment

• A study in 2022 demonstrated that this compound inhibits the proliferation of osteosarcoma cells and induces apoptosis through the AMPK-dependent pathway, suggesting its potential as a treatment for osteosarcoma (Yan et al., 2022).

Fluorescent Marker for Tumor Detection

• This compound, due to its fluorescent properties and preferential staining of tumor cells, has been investigated for its potential use in the detection and imaging of tiny tumors (Viallet et al., 1997).

Other Medicinal Uses

• Alstonia species, containing this compound, have been used traditionally in various systems of medicine for the treatment of diseases like malaria and respiratory disorders. These plants have been reported to have anti-tussive, anti-asthmatic, and expectorant activities (Shang et al., 2010)

Mechanism of Action

Target of Action

Alstonine, an indole alkaloid, primarily targets the 5-HT2C receptor . This receptor is a subtype of the 5-HT2 receptor that binds the neurotransmitter serotonin, and it plays a significant role in the central nervous system.

Mode of Action

This compound’s mode of action is mediated by the stimulation of the 5-HT2C receptor . Additionally, this compound, similarly to clozapine, indirectly inhibits the reuptake of glutamate in hippocampal slices . Unlike clozapine, however, this compound requires 5-HT2A and 5-HT2C receptors to produce this effect, as it is abolished by antagonists of these receptors .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to the metabolism of tryptophan . Indole compounds, which are related to the metabolism of tryptophan, constitute an extensive family and are found in bacteria, plants, and animals . These compounds possess significant and complex physiological roles .

Pharmacokinetics

The traditional use of this compound in nigeria to treat mental illnesses can be viewed as indicative of its bioavailability and safety .

Result of Action

In preclinical studies, this compound has shown to attenuate MK-801-induced hyperlocomotion, working memory deficit, and social withdrawal . It also possesses anxiolytic-like effects , attenuates amphetamine-induced lethality and stereotypy, as well as apomorphine-induced stereotypy , and attenuates haloperidol-induced catalepsy .

Action Environment

The action environment of this compound is primarily within the central nervous system The traditional use of this compound in different cultures, particularly in nigeria, suggests that cultural and environmental factors may play a role in its efficacy .

Future Directions

Research has shown promising results in the artificial production of alstonine, which has shown promising results for use in treating mental disorders. The researchers hope that the yeast platform can play a prominent role in discovering and developing plant-based medicine. The ability to make new-to-nature compounds and two natural antipsychotic drugs using baker’s yeast opens the door toward fermentation-based production of drugs and future tools for drug discovery.

Q & A

Q1: What is the proposed mechanism of action for alstonine's antipsychotic activity?

A1: Unlike classical antipsychotic agents that primarily target dopamine receptors, this compound appears to exert its antipsychotic effects through a combination of mechanisms:

• 5-HT2A/2C Receptor Agonism: this compound demonstrates agonistic activity at serotonin 5-HT2A and 5-HT2C receptors, which are implicated in various neurological and psychiatric processes. [, , ]
• Modulation of Dopamine Transmission: While not directly interacting with dopamine receptors, this compound has been shown to influence dopamine levels by increasing intraneuronal dopamine catabolism. []
• Potential Glutamate Modulation: Preliminary research suggests that this compound may also affect glutamate uptake in the hippocampus, a brain region crucial for learning and memory. []

Q2: What is the significance of this compound's interaction with the mitochondrial electron transport chain (mtETC)?

A2: Several lines of evidence point towards this compound's interaction with the mtETC in Plasmodium falciparum: (1) this compound-resistant P. falciparum strains exhibit hypersensitivity to atovaquone and proguanil, both known mtETC inhibitors. [] (2) Parasites with a genetically modified mtETC show reduced susceptibility to this compound. [] This suggests that this compound may disrupt energy production in the parasite, ultimately leading to its demise.

Q3: Does this compound's interaction with DNA contribute to its anticancer activity?

A3: In vitro studies indicate that this compound binds preferentially to DNA from cancerous cells, inhibiting its synthesis while having minimal effect on DNA from healthy cells. [, ] This selectivity highlights its potential as an anticancer agent. Furthermore, this compound's ability to form complexes with cancer DNA, particularly at the initiation stage of DNA synthesis, suggests a potential mechanism for its selective cytotoxicity. []

Q4: What is the molecular formula and weight of this compound?

A4: this compound has the molecular formula C21H20N2O3 and a molecular weight of 348.39 g/mol.

Q5: Have computational methods been used to study this compound?

A5: Yes, molecular docking studies have been employed to investigate this compound's interactions with target proteins, including those involved in neurodegenerative diseases. [] These studies provide insights into the binding modes and affinities of this compound, facilitating the understanding of its pharmacological properties.

Q6: How do structural modifications of this compound affect its biological activity?

A6: Research on simplified analogs of this compound, such as NU-1223, reveals that modifications to its structure can significantly influence its pharmacological profile. NU-1223, despite being structurally simpler, retains 5-HT2c receptor agonist-like activity, showcasing the possibility of developing this compound derivatives with tailored pharmacological properties. []

Q7: What evidence supports this compound's anti-cancer potential?

A7: this compound has demonstrated significant anti-cancer activity in both in vitro and in vivo models:* In vitro: It selectively inhibits the growth of various cancer cell lines, including lymphoma, prostate cancer, and crown gall tissues, with minimal impact on normal cells. [, , , , , ]* In vivo: this compound effectively reduces tumor growth in mice xenograft models of lymphoma, prostate cancer, and osteosarcoma. [, ]

Q8: Does this compound show efficacy in animal models of psychiatric disorders?

A8: Yes, this compound displays promising antipsychotic and anxiolytic effects in rodent models:

• Antipsychotic Activity: It effectively inhibits amphetamine-induced lethality, apomorphine-induced stereotypy, and reverses social interaction withdrawal in mice, all hallmarks of antipsychotic efficacy. [, , ]
• Anxiolytic Activity: this compound exhibits anxiolytic properties in behavioral paradigms, suggesting its potential for treating anxiety disorders. []

Q9: Is there evidence of cross-resistance between this compound and other antimalarials?

A9: Importantly, no cross-resistance was observed between this compound and clinically relevant antimalarial drugs like chloroquine, atovaquone, and cycloguanil in P. falciparum. [] This lack of cross-resistance makes this compound a promising candidate for combating drug-resistant malaria.

Q10: What analytical techniques are used to identify and quantify this compound?

A10: Various analytical methods are employed for this compound analysis:* Chromatography: Techniques like high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) are commonly used to isolate, identify, and quantify this compound from plant extracts. [, , ]* Spectroscopy: Nuclear magnetic resonance (NMR) spectroscopy is essential for structural elucidation and confirmation of this compound. [, ]* Spectrofluorometry: this compound's fluorescent properties can be exploited for detection and quantification, particularly in biological samples. [, ]